Cas no 17720-99-9 (4-Thiazolamine)

• Product Name: 4-Thiazolamine
• CAS No: 17720-99-9
• MF: C₃H₄N₂S
• MW: 100.142258644104
• MDL: MFCD02094165
• CID: 122521
• PubChem ID: 14009640
• Update Time: 2025-06-11

4-Thiazolamine Chemical and Physical Properties

Names and Identifiers

• Thiazol-4-amine
• 1,3-thiazol-4-amine
• 4-Thiazolamine
• thiazol‐4‐amine
• 4-Amino-thiazol
• 4-AMINOTHIAZOLE
• Thiazol-4-ylamine
• 4-ThiazolaMine HCl
• AMY15985
• SCHEMBL491415
• 4-amino thiazole
• AKOS015909444
• FD7102
• MFCD02094165
• DTXSID00554270
• QHHHLHCCVDMOJI-UHFFFAOYSA-N
• SY017948
• CS-0044686
• 2-Amino-4,4-dichlorodiphenylether-2-sulfonicacidsodiumsalt
• EN300-370948
• 17720-99-9
• C3H4N2S

• MDL： MFCD02094165
• Inchi： 1S/C3H4N2S/c4-3-1-6-2-5-3/h1-2H,4H2
• InChI Key： QHHHLHCCVDMOJI-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)N

Computed Properties

• Exact Mass: 100.01000
• Monoisotopic Mass: 100.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 239.313 °C at 760 mmHg
• Flash Point: 239.313 °C at 760 mmHg
• Refractive Index: 1.645
• PSA: 67.15000
• LogP: 1.30650

Additional information on 4-Thiazolamine

4-Thiazolamine (CAS No. 17720-99-9): An Overview of Its Properties, Applications, and Recent Research

4-Thiazolamine, with the chemical abstract service (CAS) number 17720-99-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique thiazole ring structure, which imparts a range of interesting properties and potential applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 4-Thiazolamine.

The molecular formula of 4-Thiazolamine is C₃H₅N₂S, and its molecular weight is approximately 103.15 g/mol. The compound is a colorless to white solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The thiazole ring in 4-Thiazolamine is a five-membered heterocyclic ring containing one sulfur atom and one nitrogen atom, which contributes to its chemical stability and reactivity.

In terms of chemical synthesis, 4-Thiazolamine can be prepared through various methods. One common approach involves the reaction of thiourea with an appropriate aldehyde or ketone under acidic conditions. This method is widely used due to its simplicity and high yield. Another synthetic route involves the cyclization of N-substituted thioureas in the presence of a base, which can also produce high-purity 4-Thiazolamine.

The biological activities of 4-Thiazolamine have been extensively studied in recent years. One of the most notable applications of this compound is its use as a scaffold for the development of novel pharmaceuticals. The thiazole ring structure has been shown to exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, derivatives of 4-Thiazolamine have been found to inhibit the growth of various bacterial strains, making them potential candidates for the development of new antibiotics.

In addition to its antimicrobial properties, 4-Thiazolamine has also been investigated for its potential as an anticancer agent. Recent studies have demonstrated that certain derivatives of 4-Thiazolamine can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 4-Thiazolamine selectively inhibited the activity of protein kinase B (AKT), a key regulator of cell survival and proliferation in cancer cells.

The pharmacological properties of 4-Thiazolamine are not limited to antimicrobial and anticancer activities. Research has also shown that this compound can modulate various physiological processes. For instance, some derivatives of 4-Thiazolamine have been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Thiazolamine-based compounds could be useful in the treatment of inflammatory diseases.

The structural versatility of 4-Thiazolamine makes it an attractive starting point for drug discovery efforts. Chemists can modify the thiazole ring or introduce substituents at various positions to optimize the desired biological activity while minimizing side effects. This flexibility has led to the development of numerous derivatives with enhanced pharmacological profiles. For example, a recent study published in Organic & Biomolecular Chemistry described the synthesis and evaluation of a series of substituted 4-Thiazolamines, which showed improved potency against multidrug-resistant bacteria.

In addition to its direct biological activities, 4-Thiazolamine^{(CAS No. 17720-99-9)) can serve as a building block for more complex molecules with diverse applications. For instance, it can be used as a ligand in coordination chemistry to form metal complexes with unique electronic and magnetic properties. These complexes have potential applications in catalysis, materials science, and even in medical imaging.}

The environmental impact and safety profile of 4-Thiazolamine are also important considerations for its industrial and pharmaceutical applications. Studies have shown that 4-Thiazolamine is relatively stable under normal conditions but can degrade under extreme conditions such as high temperatures or strong acids. Proper handling and storage are essential to ensure its stability and safety.

In conclusion, 4-Thiazolamine (CAS No. 17720-99-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique thiazole ring structure provides a solid foundation for the development of novel drugs with diverse biological activities. Ongoing research continues to uncover new insights into the properties and applications of 4-Thiazolamine, making it an exciting area for future exploration.